Cas no 1267033-62-4 (2-(2,3-dihydro-1H-inden-5-yl)ethane-1-thiol)

• Product Name: 2-(2,3-dihydro-1H-inden-5-yl)ethane-1-thiol
• CAS No: 1267033-62-4
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 6277697
• PubChem ID: 82158042
• Update Time: 2024-01-13

2-(2,3-dihydro-1H-inden-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-5-yl)ethane-1-thiol
• 1267033-62-4
• EN300-1842983

• Inchi： 1S/C11H14S/c12-7-6-9-4-5-10-2-1-3-11(10)8-9/h4-5,8,12H,1-3,6-7H2
• InChI Key： PLNQDFUNSLVKMD-UHFFFAOYSA-N
• SMILES： SCCC1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 178.08162162g/mol
• Monoisotopic Mass: 178.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes